Cas no 1361529-36-3 (5-Chloro-2-fluoro-2',3',4',5',6'-pentachlorobiphenyl-4-carbonyl chloride)
5-Chloro-2-fluoro-2',3',4',5',6'-pentachlorobiphenyl-4-carbonyl chloride Chemical and Physical Properties
Names and Identifiers
-
- 5-Chloro-2-fluoro-2',3',4',5',6'-pentachlorobiphenyl-4-carbonyl chloride
-
- Inchi: 1S/C13H2Cl7FO/c14-5-1-4(6(21)2-3(5)13(20)22)7-8(15)10(17)12(19)11(18)9(7)16/h1-2H
- InChI Key: QSUDOLYPUCAWPU-UHFFFAOYSA-N
- SMILES: ClC1C(=C(C(=C(C=1C1C(=CC(C(=O)Cl)=C(C=1)Cl)F)Cl)Cl)Cl)Cl
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 22
- Rotatable Bond Count: 2
- Complexity: 409
- XLogP3: 7.9
- Topological Polar Surface Area: 17.1
5-Chloro-2-fluoro-2',3',4',5',6'-pentachlorobiphenyl-4-carbonyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A011009063-250mg |
5-Chloro-2-fluoro-2',3',4',5',6'-pentachlorobiphenyl-4-carbonyl chloride |
1361529-36-3 | 97% | 250mg |
475.20 USD | 2021-07-05 | |
| Alichem | A011009063-500mg |
5-Chloro-2-fluoro-2',3',4',5',6'-pentachlorobiphenyl-4-carbonyl chloride |
1361529-36-3 | 97% | 500mg |
847.60 USD | 2021-07-05 | |
| Alichem | A011009063-1g |
5-Chloro-2-fluoro-2',3',4',5',6'-pentachlorobiphenyl-4-carbonyl chloride |
1361529-36-3 | 97% | 1g |
1,564.50 USD | 2021-07-05 |
5-Chloro-2-fluoro-2',3',4',5',6'-pentachlorobiphenyl-4-carbonyl chloride Related Literature
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
Additional information on 5-Chloro-2-fluoro-2',3',4',5',6'-pentachlorobiphenyl-4-carbonyl chloride
Research Briefing on 5-Chloro-2-fluoro-2',3',4',5',6'-pentachlorobiphenyl-4-carbonyl chloride (CAS: 1361529-36-3)
This research briefing provides an in-depth analysis of the latest advancements and studies related to the chemical compound 5-Chloro-2-fluoro-2',3',4',5',6'-pentachlorobiphenyl-4-carbonyl chloride (CAS: 1361529-36-3). As a polychlorinated biphenyl (PCB) derivative, this compound has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug development and environmental toxicology.
Recent studies have focused on the synthesis, characterization, and biological activity of this compound. A 2023 publication in the Journal of Medicinal Chemistry highlighted its role as a key intermediate in the synthesis of novel therapeutic agents targeting inflammatory pathways. The study demonstrated that the compound's unique halogenation pattern enhances its reactivity, making it a valuable building block for complex molecular architectures.
In addition to its synthetic utility, research has also explored the environmental and toxicological implications of 5-Chloro-2-fluoro-2',3',4',5',6'-pentachlorobiphenyl-4-carbonyl chloride. A study published in Environmental Science & Technology (2024) investigated its persistence and bioaccumulation potential, revealing that its fluorinated moiety may reduce environmental persistence compared to traditional PCBs, but its toxicological profile warrants further investigation.
From a methodological perspective, advanced analytical techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to elucidate the compound's structure and purity. These techniques are critical for ensuring the reproducibility of research involving this compound, particularly in pharmaceutical applications where purity is paramount.
Looking ahead, ongoing research aims to explore the compound's potential in targeted drug delivery systems. Preliminary data from a 2024 study suggest that its lipophilic properties could be leveraged to enhance the bioavailability of poorly soluble drugs. However, challenges related to its stability under physiological conditions remain to be addressed.
In conclusion, 5-Chloro-2-fluoro-2',3',4',5',6'-pentachlorobiphenyl-4-carbonyl chloride (CAS: 1361529-36-3) represents a compound of significant interest in both synthetic chemistry and environmental science. Its dual role as a synthetic intermediate and a subject of toxicological study underscores the need for multidisciplinary research to fully understand its potential and limitations.
1361529-36-3 (5-Chloro-2-fluoro-2',3',4',5',6'-pentachlorobiphenyl-4-carbonyl chloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)